Cas no 126448-41-7 (1,2,3-Benzothiadiazole-7-carbothioicacid)
126448-41-7 structure
Product Name:1,2,3-Benzothiadiazole-7-carbothioicacid
CAS No:126448-41-7
MF:C7H4N2OS2
MW:196.249458312988
CID:152346
PubChem ID:10171321
Update Time:2025-04-19
1,2,3-Benzothiadiazole-7-carbothioicacid Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-benzothiadiazole-7-carbothioic S-acid
- 1,2,3-Benzothiadiazole-7-carbothioicacid
- Acibenzolar
- Acibenzolar [ISO]
- S-methyl 1,2,3-benzothiadiazole-7-carbothioate
- UNII-TR536JBP4L
- NS00077904
- SCHEMBL73948
- benzo[1,2,3]thiadiazole-7-carbothioic S-acid
- CHEBI:73185
- benzo(1,2,3)thiadiazole-7-carbothioic acid
- Q341304
- DTXSID20155187
- Benzo[d][1,2,3]thiadiazole-7-carbothioic O-acid
- BENZO(1,2,3)THIADIAZOLE-7-CARBOTHIOIC S-ACID
- 1,2,3-Benzothiadiazole-7-carbothioic acid
- TR536JBP4L
- starbld0005931
- 126448-41-7
-
- Inchi: 1S/C7H4N2OS2/c10-7(11)4-2-1-3-5-6(4)12-9-8-5/h1-3H,(H,10,11)
- InChI Key: CGIHPACLZJDCBQ-UHFFFAOYSA-N
- SMILES: S1C2C(=CC=CC=2C(=O)S)N=N1
Computed Properties
- Exact Mass: 195.97662
- Monoisotopic Mass: 195.97650510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.9
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- Density: 1.45
- Boiling Point: 331.8°Cat760mmHg
- Flash Point: 154.5°C
- Refractive Index: 1.742
- PSA: 42.85
1,2,3-Benzothiadiazole-7-carbothioicacid Related Literature
-
Michael Kreis,Carl F. Nising,Maarten Schroen,Kerstin Knepper,Stefan Br?se Org. Biomol. Chem. 2005 3 1835
-
P. Lewandowski,R. Kukawka,H. Pospieszny,M. Smiglak New J. Chem. 2014 38 1372
-
Qiaoying Chang,Chunlin Fan,Hui Chen,Jian Kang,Minglin Wang,Guofang Pang Anal. Methods 2014 6 4288
-
4. Selection of representative matrices for the multiresidue analysis of pesticides in tea by GC-MS/MSYan Li,Zhibin Wang,FaMing Gao,DanDan Song,Xiong Lu Anal. Methods 2018 10 855
-
5. Base-promoted anaerobic intramolecular cyclization synthesis of 4,5-disubstituted-1,2,3-thiadiazolesCong Dong,Shaoyu Mai,Shuai Wang,Xin Li,Qiuling Song Org. Chem. Front. 2022 9 2647
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